Cas no 2171445-44-4 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid
• CAS No: 2171445-44-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6350588
• PubChem ID: 165532267
• Update Time: 2025-08-05

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]hexanoic acid
• 2171445-44-4
• EN300-1581703

• Inchi： 1S/C26H32N2O5/c1-4-9-18(14-24(29)30)28-25(31)16(2)17(3)27-26(32)33-15-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,16-18,23H,4,9,14-15H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t16?,17?,18-/m0/s1
• InChI Key： GNHFJDGIGOROSB-ABHNRTSZSA-N
• SMILES： O(C(NC(C)C(C)C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid

Chemical Compound CAS No 2171445-44-4: (3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic Acid

The compound with CAS No 2171445-44-4, named (3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3rd position, and a hexanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly interesting for researchers working in the area of peptide chemistry and drug delivery systems.

Recent studies have highlighted the importance of chiral compounds like this one in asymmetric synthesis and enantioselective catalysis. The (3S) configuration of this compound suggests that it may exhibit specific biological activities or interactions that are not present in its enantiomer. This makes it a valuable tool for exploring stereochemical effects in biochemical systems. Furthermore, the presence of the hexanoic acid chain introduces hydrophobicity to the molecule, which could influence its solubility properties and interactions with biological membranes.

The synthesis of this compound involves a multi-step process that likely includes the coupling of an Fmoc-protected amino acid derivative with a suitable hexanoic acid analog. The use of chiral resolution techniques or asymmetric induction methods would be critical to achieving the desired stereochemistry at the 3rd position. Researchers have increasingly turned to green chemistry principles in recent years, and this compound's synthesis may incorporate environmentally friendly reagents or catalytic systems to minimize waste and improve efficiency.

In terms of applications, this compound could serve as a building block for more complex molecules or as a ligand in metalloenzyme mimicry studies. Its Fmoc group can be selectively removed under specific conditions, allowing for precise control over the exposure of reactive sites during chemical transformations. This property is particularly advantageous in the development of prodrugs or self-assembling materials where controlled release mechanisms are required.

Recent advancements in computational chemistry have enabled detailed modeling of molecular interactions involving compounds like this one. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might interact with target proteins or other biomolecules. Such insights are invaluable for guiding experimental efforts and optimizing bioactivity.

Moreover, the integration of machine learning algorithms into chemical research has opened new avenues for predicting physical and chemical properties of compounds based on their structural features. For instance, models trained on large datasets of similar molecules could predict the solubility, stability, or toxicity profiles of this compound without requiring extensive experimental testing. This approach not only accelerates discovery but also reduces costs associated with traditional trial-and-error methods.

Looking ahead, the potential applications of CAS No 2171445-44-4 extend beyond traditional chemistry into emerging fields such as synthetic biology and nanotechnology. Its unique structure could serve as a scaffold for constructing novel functional materials or as a component in biosensors designed to detect specific analytes with high sensitivity.

In conclusion, (3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid represents a fascinating example of how modern chemical synthesis intersects with cutting-edge research in biology and materials science. Its versatile structure and potential applications make it an exciting subject for further investigation across multiple disciplines.